Cas no 2408970-71-6 (Acetamide, N-(2-azetidinylmethyl)-, hydrochloride (1:2))

• Product Name: Acetamide, N-(2-azetidinylmethyl)-, hydrochloride (1:2)
• CAS No: 2408970-71-6
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 6525024
• Update Time: 2025-06-09

Acetamide, N-(2-azetidinylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-azetidinylmethyl)-, hydrochloride (1:2)

• Inchi： 1S/C6H12N2O.ClH/c1-5(9)8-4-6-2-3-7-6;/h6-7H,2-4H2,1H3,(H,8,9);1H
• InChI Key： UYNPAROLDUFZIP-UHFFFAOYSA-N
• SMILES： C(C1NCC1)NC(=O)C.Cl

Additional information on Acetamide, N-(2-azetidinylmethyl)-, hydrochloride (1:2)

Acetamide, N-(2-azetidinylmethyl)-, Hydrochloride (1:2): A Comprehensive Overview

Acetamide, N-(2-azetidinylmethyl)-, hydrochloride (1:2), also known by its CAS number 2408970-71-6, is a chemical compound with significant applications in the pharmaceutical and biotechnological industries. This compound is a hydrochloride salt of acetamide derivative, which has been extensively studied for its potential in drug development and therapeutic interventions. The molecule's structure consists of an acetamide group attached to a 2-azetidinylmethyl group, forming a unique chemical entity that exhibits interesting pharmacological properties.

The synthesis of Acetamide, N-(2-azetidinylmethyl)-, hydrochloride (1:2) involves a series of organic reactions that ensure the formation of the desired stereochemistry and functional groups. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and cost-effective. The compound's stability under various conditions has also been a focal point of recent studies, with findings suggesting that it maintains its integrity under physiological pH levels and temperature variations.

In terms of pharmacology, Acetamide, N-(2-azetidinylmethyl)- has demonstrated promising activity in preclinical models. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry highlight its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. For instance, research indicates that this compound may inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system (CNS) drug development.

The hydrochloride salt form (1:2 ratio) is particularly advantageous due to its enhanced solubility in aqueous solutions. This property facilitates its administration via various routes, including oral and parenteral. Clinical trials are currently underway to assess its safety and efficacy in treating conditions such as Parkinson's disease and other neurodegenerative disorders. Early results from these trials suggest favorable pharmacokinetic profiles and minimal adverse effects.

Beyond its therapeutic applications, Acetamide, N-(2-azetidinylmethyl)- has also found utility in biotechnological processes. Its role as an inhibitor of certain enzymes involved in protein degradation pathways has opened new avenues for research in proteostasis regulation. This compound's ability to modulate cellular stress responses has implications for treating diseases associated with protein misfolding and aggregation.

In conclusion, Acetamide, N-(2-azetidinylmethyl)-, hydrochloride (1:2) represents a significant advancement in medicinal chemistry. Its unique chemical structure, coupled with favorable pharmacological properties, positions it as a promising agent in the fight against neurodegenerative diseases. Ongoing research continues to unravel its full potential, paving the way for innovative therapeutic strategies that could benefit millions worldwide.